2-Naphthylamine
2-Naphthylamine
2-Naphthylamine is a carcinogenic aromatic amine which induces tumor in urinary bladder.
2-naphthylamine is a naphthylamine carrying the amino group at position 2. It has a role as a carcinogenic agent.
Beta-naphthylamine appears as a white to reddish colored solid in the form of flakes. Slightly soluble in hot water and denser than water. Toxic by ingestion, inhalation and skin absorption. Used to make dyes and agricultural chemicals.
2-Aminonaphthalene, also known as beta-naphthylamine or 2-naphthalenamine, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Aminonaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-aminonaphthalene is primarily located in the membrane (predicted from logP). 2-Aminonaphthalene can be converted into N-(2-naphthyl)carboxamide. 2-Aminonaphthalene is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
2-naphthylamine is a naphthylamine carrying the amino group at position 2. It has a role as a carcinogenic agent.
Beta-naphthylamine appears as a white to reddish colored solid in the form of flakes. Slightly soluble in hot water and denser than water. Toxic by ingestion, inhalation and skin absorption. Used to make dyes and agricultural chemicals.
2-Aminonaphthalene, also known as beta-naphthylamine or 2-naphthalenamine, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Aminonaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-aminonaphthalene is primarily located in the membrane (predicted from logP). 2-Aminonaphthalene can be converted into N-(2-naphthyl)carboxamide. 2-Aminonaphthalene is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
91-59-8
VCID:
VC20765252
InChI:
InChI=1S/C10H9N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,11H2
SMILES:
C1=CC=C2C=C(C=CC2=C1)N
Molecular Formula:
C10H9N
Molecular Weight:
143.18 g/mol
2-Naphthylamine
CAS No.: 91-59-8
Cat. No.: VC20765252
Molecular Formula: C10H9N
Molecular Weight: 143.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Naphthylamine is a carcinogenic aromatic amine which induces tumor in urinary bladder. 2-naphthylamine is a naphthylamine carrying the amino group at position 2. It has a role as a carcinogenic agent. Beta-naphthylamine appears as a white to reddish colored solid in the form of flakes. Slightly soluble in hot water and denser than water. Toxic by ingestion, inhalation and skin absorption. Used to make dyes and agricultural chemicals. 2-Aminonaphthalene, also known as beta-naphthylamine or 2-naphthalenamine, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Aminonaphthalene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-aminonaphthalene is primarily located in the membrane (predicted from logP). 2-Aminonaphthalene can be converted into N-(2-naphthyl)carboxamide. 2-Aminonaphthalene is formally rated as a carcinogen (by IARC 1) and is also a potentially toxic compound. |
|---|---|
| CAS No. | 91-59-8 |
| Molecular Formula | C10H9N |
| Molecular Weight | 143.18 g/mol |
| IUPAC Name | naphthalen-2-amine |
| Standard InChI | InChI=1S/C10H9N/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,11H2 |
| Standard InChI Key | JBIJLHTVPXGSAM-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=C(C=CC2=C1)N |
| Canonical SMILES | C1=CC=C2C=C(C=CC2=C1)N |
| Boiling Point | 583 °F at 760 mm Hg (NTP, 1992) 300.0 °C 306 °C, also stated as 294 °C 306 °C 583°F |
| Colorform | COLORLESS CRYSTALS WHICH DARKEN IN AIR TO A REDDISH-PURPLE COLOR White to red crystalls [Note: Darkens in air to reddish-purple color]. |
| Flash Point | 315 °F (NIOSH, 2016) 157 °C 315°F |
| Melting Point | 232 to 235 °F (NTP, 1992) 113.0 °C 111-113 °C 113°C 110.2-113 °C 232°F |
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